Cas no 50697-88-6 (2-Propenoic acid, 3-amino-3-ethoxy-, 1-methylethyl ester)

• Product Name: 2-Propenoic acid, 3-amino-3-ethoxy-, 1-methylethyl ester
• CAS No: 50697-88-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 364253
• PubChem ID: 71366472
• Update Time: 2025-04-19

2-Propenoic acid, 3-amino-3-ethoxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-amino-3-ethoxy-, 1-methylethyl ester
• propan-2-yl 3-amino-3-ethoxyprop-2-enoate
• 3-amino-3-ethoxyacrylic acid isopropyl ester
• DTXSID90789832
• BQMJBOIKKOMWEV-UHFFFAOYSA-N
• SCHEMBL11825328
• 50697-88-6

• Inchi： 1S/C8H15NO3/c1-4-11-7(9)5-8(10)12-6(2)3/h5-6H,4,9H2,1-3H3
• InChI Key： BQMJBOIKKOMWEV-UHFFFAOYSA-N
• SMILES： O(C(C=C(N)OCC)=O)C(C)C

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55